Cas no 145078-84-8 (1,3-Benzenediol, 5-ethynyl- (9CI))

• Product Name: 1,3-Benzenediol, 5-ethynyl- (9CI)
• CAS No: 145078-84-8
• MF: C₈H₆O₂
• MW: 134.13204240799
• MDL: MFCD02181104
• CID: 101891
• PubChem ID: 45079213
• Update Time: 2025-04-18

1,3-Benzenediol, 5-ethynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-ethynyl- (9CI)
• 1,3-Benzenediol,5-ethynyl-
• 5-ethynyl-1,3-Benzenediol
• (3,5-dihydroxy-phenyl)-acetic acid
• (3,5-Dihydroxy-phenyl)-essigsaeure
• 1-ethynyl-3,5-dihydroxybenzene
• 3,5-Dihdyroxyphenylacetic acid
• 3,5-Dihydroxybenzeneacetic acid
• 3,5-Dihydroxyphenylacetic acid
• 3,5-dihydroxyphenylacetylene
• AC1LCANF
• Ambap
• CTK4I9525
• SureCN477986
• 5-ETHYNYL-1,3-BENZENEDIOL(WXC09211)
• MFCD02181104
• 5-ETHYNYLBENZENE-1,3-DIOL
• W16293
• FT-0738453
• SCHEMBL718437
• 1,3-Benzenediol, 5-ethynyl-
• AKOS037645557
• AS-61465
• CS-0375718
• SY299422
• A18210
• 145078-84-8
• DB-063580

• MDL： MFCD02181104
• Inchi： 1S/C8H6O2/c1-2-6-3-7(9)5-8(10)4-6/h1,3-5,9-10H
• InChI Key： IBVOCRDZMOXCHI-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C#C)C=1)O

Computed Properties

• Exact Mass: 134.03678
• Monoisotopic Mass: 134.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 40.46